Cas no 2138414-07-8 ([(1-cyclobutyl-1H-pyrazol-5-yl)methyl](propyl)amine)
[(1-cyclobutyl-1H-pyrazol-5-yl)methyl](propyl)amine Chemical and Physical Properties
Names and Identifiers
-
- [(1-cyclobutyl-1H-pyrazol-5-yl)methyl](propyl)amine
- EN300-702034
- 2138414-07-8
-
- Inchi: 1S/C11H19N3/c1-2-7-12-9-11-6-8-13-14(11)10-4-3-5-10/h6,8,10,12H,2-5,7,9H2,1H3
- InChI Key: JIOMQEYIUZWKQI-UHFFFAOYSA-N
- SMILES: N1(C(=CC=N1)CNCCC)C1CCC1
Computed Properties
- Exact Mass: 193.157897619g/mol
- Monoisotopic Mass: 193.157897619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 29.8Ų
[(1-cyclobutyl-1H-pyrazol-5-yl)methyl](propyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-702034-0.05g |
[(1-cyclobutyl-1H-pyrazol-5-yl)methyl](propyl)amine |
2138414-07-8 | 95.0% | 0.05g |
$587.0 | 2025-03-12 | |
| Enamine | EN300-702034-0.1g |
[(1-cyclobutyl-1H-pyrazol-5-yl)methyl](propyl)amine |
2138414-07-8 | 95.0% | 0.1g |
$615.0 | 2025-03-12 | |
| Enamine | EN300-702034-0.25g |
[(1-cyclobutyl-1H-pyrazol-5-yl)methyl](propyl)amine |
2138414-07-8 | 95.0% | 0.25g |
$642.0 | 2025-03-12 | |
| Enamine | EN300-702034-0.5g |
[(1-cyclobutyl-1H-pyrazol-5-yl)methyl](propyl)amine |
2138414-07-8 | 95.0% | 0.5g |
$671.0 | 2025-03-12 | |
| Enamine | EN300-702034-1.0g |
[(1-cyclobutyl-1H-pyrazol-5-yl)methyl](propyl)amine |
2138414-07-8 | 95.0% | 1.0g |
$699.0 | 2025-03-12 | |
| Enamine | EN300-702034-2.5g |
[(1-cyclobutyl-1H-pyrazol-5-yl)methyl](propyl)amine |
2138414-07-8 | 95.0% | 2.5g |
$1370.0 | 2025-03-12 | |
| Enamine | EN300-702034-5.0g |
[(1-cyclobutyl-1H-pyrazol-5-yl)methyl](propyl)amine |
2138414-07-8 | 95.0% | 5.0g |
$2028.0 | 2025-03-12 | |
| Enamine | EN300-702034-10.0g |
[(1-cyclobutyl-1H-pyrazol-5-yl)methyl](propyl)amine |
2138414-07-8 | 95.0% | 10.0g |
$3007.0 | 2025-03-12 |
[(1-cyclobutyl-1H-pyrazol-5-yl)methyl](propyl)amine Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on [(1-cyclobutyl-1H-pyrazol-5-yl)methyl](propyl)amine
Introduction to [(1-cyclobutyl-1H-pyrazol-5-yl)methyl](propyl)amine (CAS No. 2138414-07-8)
[(1-cyclobutyl-1H-pyrazol-5-yl)methyl](propyl)amine (CAS No. 2138414-07-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and current research trends associated with [(1-cyclobutyl-1H-pyrazol-5-yl)methyl](propyl)amine.
The chemical structure of [(1-cyclobutyl-1H-pyrazol-5-yl)methyl](propyl)amine is composed of a cyclobutyl ring, a pyrazole moiety, and a propylamine group. The cyclobutyl ring contributes to the compound's overall stability and lipophilicity, while the pyrazole moiety is known for its biological activity and pharmacological properties. The propylamine group adds further functional versatility, making this compound a valuable candidate for drug development.
In terms of synthesis, [(1-cyclobutyl-1H-pyrazol-5-yl)methyl](propyl)amine can be prepared through a multi-step process involving the coupling of a cyclobutyl-substituted pyrazole with a propylamine derivative. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, palladium-catalyzed cross-coupling reactions have been successfully employed to achieve high yields and purity levels.
The biological activities of [(1-cyclobutyl-1H-pyrazol-5-yl)methyl](propyl)amine have been extensively studied in various in vitro and in vivo models. One of the most notable findings is its potent anti-inflammatory effects. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, [(1-cyclobutyl-1H-pyrazol-5-yl)methyl](propyl)amine has also demonstrated promising neuroprotective effects. Research indicates that it can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that this compound could be developed into a therapeutic agent for neurological disorders.
Clinical trials are currently underway to evaluate the safety and efficacy of [(1-cyclobutyl-1H-pyrazol-5-yl)methyl](propyl)amine. Preliminary results from phase I trials have shown that the compound is well-tolerated by human subjects with minimal side effects. These encouraging outcomes have paved the way for further clinical investigations to explore its potential therapeutic applications.
In addition to its therapeutic potential, [(1-cyclobutyl-1H-pyrazol-5-yl)methyl](propyl)amine has also been studied for its use as a tool compound in chemical biology research. Its unique structure makes it an excellent probe for investigating protein-protein interactions and signaling pathways involved in various biological processes. This versatility has led to its adoption in academic and industrial laboratories for both basic research and drug discovery efforts.
The future prospects for [(1-cyclobutyl-1H-pyrazol-5-yl)methyl](propyl)amine are promising. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its bioavailability and therapeutic index. Additionally, efforts are being made to identify new derivatives with improved efficacy and reduced toxicity. These advancements are expected to broaden the scope of applications for this compound in both clinical and research settings.
In conclusion, [(1-cyclobutyl-1H-pyrazol-5-yl)methyl](propyl)amine (CAS No. 2138414-07-8) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure, coupled with its diverse biological activities, positions it as a promising candidate for the development of novel therapeutics. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in both academic and industrial research.
2138414-07-8 ([(1-cyclobutyl-1H-pyrazol-5-yl)methyl](propyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)